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Compound of Interest

Compound Name: Linopirdine dihydrochloride

Cat. No.: B2952240 Get Quote

Technical Support Center: Linopirdine
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Linopirdine dihydrochloride
powder. Below you will find troubleshooting guides and frequently asked questions (FAQs) to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store Linopirdine dihydrochloride powder upon receipt?

A1: Linopirdine dihydrochloride powder is chemically stable under standard ambient

conditions for shipping. Upon receipt, it is recommended to store the powder desiccated at

room temperature.[1] For long-term storage, some suppliers recommend -20°C.[2][3][4] Always

refer to the manufacturer's product-specific storage recommendations.

Q2: What are the recommended solvents for dissolving Linopirdine dihydrochloride?

A2: Linopirdine dihydrochloride is soluble in both water and DMSO, with a maximum

concentration of 100 mM reported.[1][5] Some suppliers also indicate solubility in DMSO up to

25 mg/mL and in water up to 25 mg/mL.[2]

Q3: I'm having trouble dissolving the powder. What should I do?
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A3: If you encounter solubility issues, particularly at higher concentrations in DMSO, gentle

warming and sonication ("ultrasonic") may be necessary to fully dissolve the compound.[6]

Ensure the solvent is of high purity and free of contaminants.

Q4: How should I store stock solutions of Linopirdine dihydrochloride?

A4: It is best to prepare and use solutions on the same day if possible.[1] If storage is

necessary, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -20°C for up to one month, or at -80°C for longer-term storage (up to 2 years).[1][4]

[6][7] Before use, equilibrate the solution to room temperature and ensure any precipitate is

fully dissolved.[1]

Q5: Are there any known incompatibilities for Linopirdine dihydrochloride?

A5: The provided safety data sheets do not list any specific hazardous reactions or

incompatibilities under normal laboratory conditions.[8] However, it is always good practice to

avoid mixing with strong oxidizing agents.

Q6: What are the signs of degradation of the powder or solutions?

A6: Discoloration of the off-white powder may indicate degradation.[2] For solutions, the

presence of precipitate that does not redissolve upon warming, or a change in the solution's

color, could be a sign of degradation or contamination.

Q7: What personal protective equipment (PPE) should I use when handling Linopirdine
dihydrochloride powder?

A7: Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn.

If there is a risk of generating dust, respiratory protection is required.

Quantitative Data Summary
For easy comparison, the following table summarizes the key quantitative data for Linopirdine
dihydrochloride.
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Parameter Value Source(s)

Molecular Weight 464.39 g/mol [1][5][9]

Appearance
Off-white powder / Crystalline

solid
[2][3]

Purity >98% [1][2]

Solubility in Water Up to 100 mM (46.44 mg/mL) [1][5]

Solubility in DMSO Up to 100 mM (46.44 mg/mL) [1][5]

Powder Storage
Desiccate at Room

Temperature or -20°C
[1][2][3][4]

Solution Storage
-20°C (up to 1 month) or -80°C

(up to 2 years)
[1][4][6][7]

IC50 (M-current) 2.4 - 7 µM [1][6][10]

Experimental Protocols
Protocol: Preparation of a 100 mM Stock Solution in DMSO

Pre-weighing: Tare a sterile, dry microcentrifuge tube on an analytical balance.

Weighing: Carefully weigh out 4.64 mg of Linopirdine dihydrochloride powder (MW:

464.39 g/mol ) into the tared tube.

Solvent Addition: Add 100 µL of high-purity DMSO to the tube.

Dissolution: Vortex the solution until the powder is completely dissolved. If necessary, gently

warm the tube or sonicate to aid dissolution.

Storage: If not for immediate use, aliquot the stock solution into single-use, light-protected

vials and store at -20°C or -80°C.
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Caption: Troubleshooting workflow for common Linopirdine issues.
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Caption: Simplified signaling pathway of Linopirdine's action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Linopirdine dihydrochloride | Kv7 channel Blocker | Hello Bio [hellobio.com]

2. Linopirdine | KCNQ Channel Blocker | StressMarq Biosciences Inc. [stressmarq.com]

3. apexbt.com [apexbt.com]

4. medkoo.com [medkoo.com]

5. Linopirdine dihydrochloride | Voltage-gated Potassium Channels | Tocris Bioscience
[tocris.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. scbt.com [scbt.com]

10. bio-techne.com [bio-techne.com]

To cite this document: BenchChem. [Best practices for storing and handling Linopirdine
dihydrochloride powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2952240#best-practices-for-storing-and-handling-
linopirdine-dihydrochloride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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